5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 5-(4-fluoro-2-hydroxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H11FO3/c1-17-13-5-2-8(6-12(13)16)10-4-3-9(14)7-11(10)15/h2-7,15-16H,1H3
• InChI Key: IJYNBWBUHGJXHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=C(C=C2)F)O)O
• Molecular Formula: C13H11FO3
• DSSTOX Substance ID: DTXSID90685502
• Molecular Weight: 234.22 g/mol
• CAS RN: 1261947-25-4

Description

5-(4-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95% (hereafter referred to as FHP) is a phenolic compound that has been studied for its potential applications in a variety of scientific fields. FHP is a white crystalline solid with a melting point of 115-116°C and a boiling point of 250-255°C. It is soluble in water and alcohol, and has a molecular weight of 196.17 g/mol. FHP has been used in various research studies due to its unique properties and wide range of applications. In

Scientific Research Applications

FHP has been used in a variety of scientific research studies due to its unique properties. It has been studied as a potential inhibitor of enzymes such as CYP2C9 and CYP2D6. It has also been used in studies looking at the inhibition of the human immunodeficiency virus (HIV) reverse transcriptase and the inhibition of the herpes simplex virus type 1 (HSV-1) replication. FHP has also been studied for its potential use in cancer treatments, due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of FHP is still not fully understood. However, it is believed that FHP works by binding to the active sites of enzymes, preventing them from performing their normal functions. It is also believed to have anti-viral properties, as it is able to inhibit the replication of certain viruses.
Biochemical and Physiological Effects
FHP has been studied for its potential biochemical and physiological effects. It has been found to be an effective inhibitor of the enzymes CYP2C9 and CYP2D6, which are involved in the metabolism of drugs. In addition, it has been found to be an effective inhibitor of the human immunodeficiency virus (HIV) reverse transcriptase and the herpes simplex virus type 1 (HSV-1). FHP has also been studied for its potential use in cancer treatments, due to its ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

FHP has several advantages when used in laboratory experiments. It is a relatively stable compound, and is soluble in both water and alcohol. It has a wide range of applications, and can be used to study a variety of biochemical and physiological processes. In addition, it is relatively inexpensive and easy to obtain.
However, there are also some limitations to using FHP in laboratory experiments. It is a relatively new compound, and its mechanism of action is still not fully understood. In addition, it is not yet clear what the long-term effects of FHP are on humans, and further research is needed in this area.

Future Directions

The potential applications of FHP are vast, and there are many possible future directions for research. Further research could be done to better understand the mechanism of action of FHP and its long-term effects on humans. Studies could also be done to explore the potential use of FHP in cancer treatments and other medical applications. Additionally, research could be done to explore the potential use of FHP as an inhibitor of enzymes involved in drug metabolism. Finally, studies could be done to explore the potential use of FHP in other scientific fields, such as environmental science.

Synthesis Methods

FHP can be synthesized using a variety of methods, the most common being the reaction of 4-fluoro-2-hydroxybenzaldehyde with 2-methoxy-1-propanol in the presence of a base catalyst such as sodium hydroxide. The reaction takes place at room temperature and produces FHP as a white crystalline solid. The yield of the reaction is typically between 75-90%.